molecular formula C10H16OSi B15398535 3-Trimethylsilylbenzylalcohol CAS No. 17903-59-2

3-Trimethylsilylbenzylalcohol

Cat. No.: B15398535
CAS No.: 17903-59-2
M. Wt: 180.32 g/mol
InChI Key: HNFNHSDFQRGCSZ-UHFFFAOYSA-N
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Description

3-Trimethylsilylbenzylalcohol (hypothetical structure: C₁₀H₁₆OSi) is a benzyl alcohol derivative featuring a trimethylsilyl (TMS) group at the 3-position of the aromatic ring. The TMS group is widely used in organic synthesis as a protecting group for alcohols due to its stability under various reaction conditions.

Properties

CAS No.

17903-59-2

Molecular Formula

C10H16OSi

Molecular Weight

180.32 g/mol

IUPAC Name

(3-trimethylsilylphenyl)methanol

InChI

InChI=1S/C10H16OSi/c1-12(2,3)10-6-4-5-9(7-10)8-11/h4-7,11H,8H2,1-3H3

InChI Key

HNFNHSDFQRGCSZ-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1=CC=CC(=C1)CO

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

Key structural analogs and their properties are summarized below:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Key Substituent
3-Hydroxybenzyl alcohol 620-24-6 C₇H₈O₂ 124.14 69–72 -OH at 3-position
3-Methoxybenzyl alcohol 4383-06-6 C₈H₁₀O₂ 138.16 Not reported -OCH₃ at 3-position
3-Methylbenzyl alcohol 587-03-1 C₈H₁₀O 122.16 Not reported -CH₃ at 3-position
3-Chlorobenzyl alcohol 873-63-2 C₇H₇ClO 142.58 Not reported -Cl at 3-position
3-(Methylsulfonyl)benzyl alcohol 220798-39-0 C₈H₁₀O₂S 170.22 Not reported -SO₂CH₃ at 3-position

Notes:

  • The TMS group in 3-Trimethylsilylbenzylalcohol introduces significant steric bulk and hydrophobicity compared to -OH, -OCH₃, or -CH₃ substituents.
  • Molecular weight trends reflect the substituent’s atomic composition, e.g., -Cl increases weight more than -CH₃ .

Key Observations :

  • Polar substituents (e.g., -OH) increase reactivity and associated hazards, while hydrophobic groups (e.g., TMS) may reduce acute toxicity but require careful handling to prevent hydrolysis .

Comparative Insights :

  • Electron-withdrawing groups (e.g., -SO₂CH₃) enhance stability in acidic conditions, whereas electron-donating groups (e.g., -OCH₃) improve solubility in polar solvents .
  • The TMS group’s inertness makes it valuable in multi-step syntheses, contrasting with reactive -OH or -Cl analogs .

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